Cas no 2413886-96-9 (tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2413886-96-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5674632
• PubChem ID: 165768751
• Update Time: 2025-11-04

tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413886-96-9
• tert-butyl N-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-26665727
• tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)14(4)9-11(17)15-7-5-10(16)6-8-15/h10,16H,5-9H2,1-4H3
• InChI Key： SFMBLWMLZWLOFP-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CN(C)C(=O)OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2413886-96-9)

tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2413886-96-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate derivatives, which are widely studied for their bioactive properties. The presence of a 4-hydroxypiperidin-1-yl moiety and a tert-butyl group in its structure makes it a valuable intermediate in drug discovery and development.

The molecular formula of tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate is C13H24N2O4, with a molecular weight of approximately 272.34 g/mol. Its unique structural features, including the N-methylcarbamate and hydroxypiperidine groups, contribute to its versatility in synthetic chemistry. Researchers are particularly interested in this compound due to its potential applications in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

One of the key reasons for the growing interest in tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate is its role in the development of central nervous system (CNS) therapeutics. The hydroxypiperidine moiety is a common pharmacophore in drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the carbamate functionality is known for its stability and bioavailability, making it a preferred choice in medicinal chemistry.

In recent years, the demand for tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate has increased due to its utility in peptide synthesis and prodrug design. Prodrugs are inactive compounds that convert into active drugs within the body, and the tert-butyl group in this molecule can serve as a protective group during synthesis. This feature is particularly valuable in creating targeted therapies with reduced side effects.

The synthesis of tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate typically involves multi-step organic reactions, including amide coupling and carbamate formation. Researchers often optimize these processes to achieve high yields and purity, which are essential for pharmaceutical applications. The compound's CAS No. 2413886-96-9 serves as a unique identifier in chemical databases, facilitating its procurement and research.

From a market perspective, tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate is gaining traction due to the rising focus on personalized medicine and drug repurposing. Pharmaceutical companies are investing in novel intermediates like this to accelerate the discovery of next-generation therapeutics. Its compatibility with green chemistry principles also makes it an attractive option for sustainable drug development.

In conclusion, tert-butyl N-2-(4-hydroxypiperidin-1-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2413886-96-9) is a promising compound with broad applications in medicinal chemistry and drug discovery. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop innovative therapies. As the pharmaceutical industry continues to evolve, the demand for such specialized intermediates is expected to grow, further highlighting its importance in scientific advancements.